Cas no 2138525-04-7 (2,3,4-trifluoro-5-phenylaniline)

• Product Name: 2,3,4-trifluoro-5-phenylaniline
• CAS No: 2138525-04-7
• MF: C₁₂H₈F₃N
• MW: 223.193833351135
• CID: 6296079
• PubChem ID: 165490197
• Update Time: 2025-10-30

2,3,4-trifluoro-5-phenylaniline Chemical and Physical Properties

Names and Identifiers

• 2,3,4-trifluoro-5-phenylaniline
• 2138525-04-7
• EN300-1142483

• Inchi： 1S/C12H8F3N/c13-10-8(7-4-2-1-3-5-7)6-9(16)11(14)12(10)15/h1-6H,16H2
• InChI Key： HEXYSDQSGVAPRE-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(C=C1C1C=CC=CC=1)N)F)F

Computed Properties

• Exact Mass: 223.06088375g/mol
• Monoisotopic Mass: 223.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 2,3,4-trifluoro-5-phenylaniline

Comprehensive Analysis of 2,3,4-Trifluoro-5-phenylaniline (CAS No. 2138525-04-7): Properties, Applications, and Industry Trends

The chemical compound 2,3,4-trifluoro-5-phenylaniline (CAS No. 2138525-04-7) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceuticals, agrochemicals, and material science. As a fluorinated aromatic amine, it serves as a critical intermediate in the synthesis of advanced organic molecules. The presence of three fluorine atoms and a phenyl group on the aniline backbone enhances its reactivity, making it a valuable building block for drug discovery and specialty chemicals.

In the pharmaceutical industry, 2,3,4-trifluoro-5-phenylaniline is often utilized in the development of small-molecule inhibitors and biologically active compounds. Its fluorine substituents improve metabolic stability and bioavailability, addressing key challenges in modern medicinal chemistry. Researchers are particularly interested in its potential for designing targeted therapies, especially in oncology and neurology, where fluorinated compounds play a pivotal role.

From an industrial perspective, the demand for fluorinated intermediates like CAS 2138525-04-7 has surged due to their applications in high-performance materials. For instance, they are incorporated into liquid crystals, OLED (organic light-emitting diode) materials, and advanced polymers. The compound’s ability to modify electronic properties makes it ideal for optoelectronic devices, aligning with the global push toward sustainable technologies.

Environmental and regulatory considerations are also driving innovation around 2,3,4-trifluoro-5-phenylaniline. With increasing scrutiny on green chemistry, manufacturers are exploring safer synthesis routes, such as catalytic fluorination and solvent-free reactions. This aligns with the broader trend of reducing carbon footprints in chemical production, a topic frequently searched by industry professionals and academics alike.

Another hot topic linked to this compound is its role in agrochemical formulations. Fluorinated anilines are key precursors for herbicides and pesticides, offering enhanced efficacy and lower environmental persistence. As the agricultural sector seeks eco-friendly solutions, CAS 2138525-04-7 is being studied for its potential in next-generation crop protection products.

In summary, 2,3,4-trifluoro-5-phenylaniline (CAS No. 2138525-04-7) exemplifies the intersection of chemistry and innovation. Its applications span life sciences, advanced materials, and sustainable agriculture, making it a compound of enduring relevance. As research continues, its role in addressing global challenges—from healthcare to climate change—will likely expand, solidifying its place in the chemical industry’s future.